Cas no 2228208-03-3 (1-(2-bromo-6-methoxyphenyl)-2-methylpropan-2-ol)

1-(2-Bromo-6-methoxyphenyl)-2-methylpropan-2-ol is a brominated aromatic compound featuring a methoxy substituent and a tertiary alcohol functional group. Its molecular structure, combining electron-donating and electron-withdrawing groups, makes it a versatile intermediate in organic synthesis, particularly for constructing complex aromatic frameworks. The bromine atom offers reactivity for cross-coupling reactions, while the methoxy group enhances solubility and directs further functionalization. The tertiary alcohol moiety provides stability and potential for derivatization. This compound is useful in pharmaceutical and agrochemical research, where precise substitution patterns are critical. Its well-defined reactivity profile ensures reproducibility in synthetic applications.
1-(2-bromo-6-methoxyphenyl)-2-methylpropan-2-ol structure
2228208-03-3 structure
Product Name:1-(2-bromo-6-methoxyphenyl)-2-methylpropan-2-ol
CAS No:2228208-03-3
MF:C11H15BrO2
MW:259.139602899551
CID:6593062
PubChem ID:165969504
Update Time:2025-05-20

1-(2-bromo-6-methoxyphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromo-6-methoxyphenyl)-2-methylpropan-2-ol
    • 2228208-03-3
    • EN300-1913615
    • Inchi: 1S/C11H15BrO2/c1-11(2,13)7-8-9(12)5-4-6-10(8)14-3/h4-6,13H,7H2,1-3H3
    • InChI Key: SSPDZTNCFBJYDY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1CC(C)(C)O)OC

Computed Properties

  • Exact Mass: 258.02554g/mol
  • Monoisotopic Mass: 258.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.5Ų

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Additional information on 1-(2-bromo-6-methoxyphenyl)-2-methylpropan-2-ol

Comprehensive Overview of 1-(2-bromo-6-methoxyphenyl)-2-methylpropan-2-ol (CAS No. 2228208-03-3)

1-(2-bromo-6-methoxyphenyl)-2-methylpropan-2-ol is a specialized organic compound with the CAS number 2228208-03-3, which has garnered significant interest in pharmaceutical and chemical research. This compound features a unique molecular structure combining a brominated methoxyphenyl group with a tertiary alcohol, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutic agents and advanced materials.

The compound’s structure includes a 2-bromo-6-methoxyphenyl moiety, which is known for its electron-withdrawing properties, and a 2-methylpropan-2-ol group that enhances solubility and reactivity. These characteristics make 1-(2-bromo-6-methoxyphenyl)-2-methylpropan-2-ol a versatile building block in organic synthesis. Its CAS No. 2228208-03-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in modern chemistry.

In recent years, the demand for brominated aromatic compounds like this one has surged due to their role in drug discovery and material science. Users often search for terms such as "synthesis of 1-(2-bromo-6-methoxyphenyl)-2-methylpropan-2-ol", "applications of CAS 2228208-03-3", and "suppliers of brominated methoxyphenyl derivatives". These queries highlight the compound’s importance in both academic and industrial settings.

From a synthetic perspective, 1-(2-bromo-6-methoxyphenyl)-2-methylpropan-2-ol can be synthesized through Grignard reactions or nucleophilic substitution methods. Its bromo and methoxy functional groups allow for further derivatization, enabling the creation of complex molecules. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal waste are prioritized.

The compound’s potential extends to pharmaceutical intermediates, where it may serve as a precursor for central nervous system (CNS) drugs or anti-inflammatory agents. Its structural features are reminiscent of other bioactive molecules, sparking interest in its biological activity. Researchers are also investigating its use in polymer chemistry and catalysis, further broadening its applications.

For those seeking high-purity 1-(2-bromo-6-methoxyphenyl)-2-methylpropan-2-ol, it is essential to verify the CAS No. 2228208-03-3 and ensure compliance with regulatory standards. The compound’s stability and storage conditions are frequently discussed in forums, with users asking about "handling brominated aromatic alcohols" and "analytical methods for CAS 2228208-03-3". Proper handling and characterization are critical to maintaining its integrity in research and production.

In summary, 1-(2-bromo-6-methoxyphenyl)-2-methylpropan-2-ol (CAS No. 2228208-03-3) is a multifaceted compound with significant potential in organic synthesis, pharmaceuticals, and material science. Its unique structure and reactivity profile make it a subject of ongoing research, driven by the need for innovative solutions in chemistry and drug development. As interest in specialized brominated compounds grows, this compound is poised to play a pivotal role in advancing scientific and industrial applications.

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